N-(6-benzyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-4-(N,N-dimethylsulfamoyl)benzamide

• IUPAC Name: N-(6-benzyl-3-cyano-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl)-4-(dimethylsulfamoyl)benzamide
• InChI: InChI=1S/C24H24N4O3S2/c1-27(2)33(30,31)19-10-8-18(9-11-19)23(29)26-24-21(14-25)20-12-13-28(16-22(20)32-24)15-17-6-4-3-5-7-17/h3-11H,12-13,15-16H2,1-2H3,(H,26,29)
• InChI Key: LXTNCIOMLKJURA-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=C(C3=C(S2)CN(CC3)CC4=CC=CC=C4)C#N
• Molecular Formula: C24H24N4O3S2
• Molecular Weight: 480.6 g/mol

Description

N-(6-benzyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-4-(N,N-dimethylsulfamoyl)benzamide is a useful research compound. Its molecular formula is C24H24N4O3S2 and its molecular weight is 480.6. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity of Related Compounds

Research on novel indenopyridine derivatives, such as those synthesized via reactions involving aromatic aldehydes, enaminone, and malononitrile, has demonstrated significant in vitro anticancer activity against breast cancer cell lines. One compound showed higher potency than Doxorubicin, a reference drug, indicating the potential of these derivatives in anticancer treatments (Ghorab & Al-Said, 2012).

Synthesis and Evaluation of Antioxidant Agents

Compounds synthesized from bis(methylthio) methylene malononitrile treated with 2-amino pyridine have been evaluated as potent antioxidant agents. These compounds, involving 3-cyano-4-imino-2-(methylthio)-4H-pyrido[1,2-a]pyrimidine derivatives, indicate the importance of such structures in developing antioxidant therapies (Vartale et al., 2016).

Discovery and Evaluation of Inhibitors

The discovery of specific benzamide derivatives as selective inhibitors for vascular endothelial growth factor receptor-2 (VEGFR-2) highlights the significance of structurally similar compounds in therapeutic applications. These inhibitors demonstrate potent anticancer activity with excellent kinase selectivity and pharmacokinetic properties, suggesting their potential in cancer treatment protocols (Borzilleri et al., 2006).

Applications in Material Science

Research on novel polyimides derived from aromatic dianhydride monomers showcases the utility of related compounds in material science, particularly in developing materials with good thermal stability and mechanical properties. These findings underscore the versatility of such compounds beyond biomedical applications, extending to materials engineering and design (Wang et al., 2006).